Cas no 63645-68-1 (Dodecanoic acid, 2-[(4-methylphenyl)sulfonyl]-)

• Product Name: Dodecanoic acid, 2-[(4-methylphenyl)sulfonyl]-
• CAS No: 63645-68-1
• MF: C₁₉H₃₀O₄S
• MW: 354.504105091095
• CID: 1654870
• Update Time: 2024-09-12

Dodecanoic acid, 2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C19H30O4S/c1-3-4-5-6-7-8-9-10-11-18(19(20)21)24(22,23)17-14-12-16(2)13-15-17/h12-15,18H,3-11H2,1-2H3,(H,20,21)
• InChI Key： OZRPVKSIFAKVJM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(S(C1=CC=C(C)C=C1)(=O)=O)CCCCCCCCCC

Computed Properties

• Exact Mass: 354.1866

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Melting Point: 79 °C(Solv: ethanol (64-17-5); water (7732-18-5))
• Boiling Point: 525.5±50.0 °C(Predicted)
• PSA: 71.44
• pka: 2.59±0.10(Predicted)